Cas no 85532-40-7 (Ethyl 3-amino-3-methylbutanoate hydrochloride)

• Product Name: Ethyl 3-amino-3-methylbutanoate hydrochloride
• CAS No: 85532-40-7
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD11844787
• CID: 822335
• PubChem ID: 87561671
• Update Time: 2024-10-26

Ethyl 3-amino-3-methylbutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-3-methylbutanoate hydrochloride
• Ethyl 3-Amino-3-methylbutyrate Hydrochloride
• 3-amino-3-methylButanoic acid ethyl ester hydrochloride
• 3-AMINO-3-METHYL-BUTYRIC ACID ETHYL ESTER HCL
• 3-Amino-3-methyl-butyric acid ethyl ester hydrochloride
• 3-Amino-3-methylbutyric Acid Ethyl Ester Hydrochloride
• Ethyl3-amino-3-methylbutanoate hydrochloride
• Butanoic acid, 3-amino-3-methyl-, ethyl ester, hydrochloride
• HFBJSIGXRKAYAF-UHFFFAOYSA-N
• Ethyl 3-amino-3-methylbutanoate, HCl
• AM804417
• SY025331
• ST2412958
• ETHYL 3-AMINO-3-METHYLBUTANOATE HCL
• Butanoic acid, 3-amino-3-methyl-, ethyl ester, hydrochloride (9CI)
• MFCD11844787
• DTXSID80574759
• DB-076360
• E0809
• CS-W003795
• EN300-7370858
• J-520843
• GS-4170
• AKOS015920021
• SCHEMBL944681
• Ethyl3-amino-3-methylbutanoatehydrochloride
• 3-Amino-3-methyl-butyric acid ethyl ester x HCl
• ethyl 3-amino-3-methylbutanoate;hydrochloride
• Ethyl 3-amino-3-methylbutanoate--hydrogen chloride (1/1)
• 85532-40-7

• MDL： MFCD11844787
• Inchi： 1S/C7H15NO2.ClH/c1-4-10-6(9)5-7(2,3)8;/h4-5,8H2,1-3H3;1H
• InChI Key： HFBJSIGXRKAYAF-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC(C)(C)N)OCC

Computed Properties

• Exact Mass: 181.0869564g/mol
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Experimental Properties

• Melting Point: 99.0 to 103.0 deg-C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives